Cas no 62251-96-1 ((1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid)

(1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid structure

62251-96-1 structure

Product Name:(1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid

CAS No:62251-96-1

MF:C₁₈H₂₅NO₄

MW:319.39540553093

CID:1636647

PubChem ID:91681

Update Time:2025-04-21

(1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- (1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid
- (1S,2S)-2-Ethyl-1-[[[(3aS,6R,7aS)-6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl]carbonyl]amino]cyclopropanecarboxylic acid
- Cyclopropanecarboxylic acid, 2-ethyl-1-[[[(3aS,6R,7aS)-6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl]carbonyl]amino]-, (1S,2S)-
- Cyclopropanecarboxylic acid, 2-ethyl-1-(((6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl)carbonyl)amino)-
- Coronatine, (+)-
- UNII-WCR4XUE8VB
- HY-N11420
- CS-0646203
- Cyclopropanecarboxylic acid, 2-ethyl-1-[[(6-ethyl-2,3,3a,6,7,7a-hexahydro-1-oxo-1H-inden-4-yl)carbonyl]amino]-, [3aS-[3aalpha,4(1R*,2R*),6beta,7aalpha]]-
- CHEBI:80730
- Coronatine
- Q5172198
- (+)-coronatine
- WCR4XUE8VB
- (1S,2S)-1-[[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl]amino]-2-ethylcyclopropane-1-carboxylic acid
- DTXSID20977826
- 62251-96-1
- DA-72344
- 2-ethyl-1-[(6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino]cyclopropane-1-carboxylic acid
- 2-ethyl-1-((6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino)cyclopropane-1-carboxylic acid
- (1S,2S)-1-(((3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydroindene-4-carbonyl)amino)-2-ethylcyclopropane-1-carboxylic acid
- Inchi： 1S/C18H25NO4/c1-3-10-7-13-12(5-6-15(13)20)14(8-10)16(21)19-18(17(22)23)9-11(18)4-2/h8,10-13H,3-7,9H2,1-2H3,(H,19,21)(H,22,23)/t10-,11+,12+,13+,18+/m1/s1
- InChI Key： FMGBNISRFNDECK-CZSBRECXSA-N
- SMILES： OC([C@@]1(C[C@@H]1CC)NC(C1=C[C@H](CC)C[C@@H]2C(CC[C@@H]21)=O)=O)=O

Computed Properties

Exact Mass: 319.17845
Monoisotopic Mass: 319.178
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 582
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 83.5Å²

Experimental Properties

Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 565.2°C at 760 mmHg
Flash Point: 295.6°C
Refractive Index: 1.561
Solubility: Almost insoluble (0.077 g/l) (25 º C),
PSA: 83.47

(1S,2S)-2-ethyl-1-({[(3aS,6R,7aS)-6-ethyl-1-oxo-2,3,3a,6,7,7a-hexahydro-1H-inden-4-yl]carbonyl}amino)cyclopropanecarboxylic acid Pricemore >>

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